![molecular formula C23H20N2O4 B4057579 ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate](/img/structure/B4057579.png)
ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate
Overview
Description
Ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate, commonly known as EBB, is a synthetic compound that belongs to the family of benzamides. It is widely used in scientific research for its unique chemical properties and biological activities.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate, due to its complex structure, can be synthesized using advanced techniques involving multi-step reactions, as demonstrated in the synthesis of related compounds. These methodologies often involve the condensation reactions, ring-closure mechanisms, and the use of catalysts to achieve desired structures (İ. Koca et al., 2014).
- Structural Characterization : Advanced spectroscopic and theoretical studies are utilized for structural characterization, including IR, Raman, NMR, and X-ray diffraction methods. These techniques help in understanding the molecular geometry, vibrational frequencies, and electronic properties of compounds similar to ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate (İ. Koca et al., 2014).
Potential Applications
- Optical and Electronic Properties : Compounds with structures related to ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate are studied for their optical and electronic properties, such as nonlinear optical behavior and potential use in electronic devices. The understanding of HOMO and LUMO energies, along with other electronic parameters, is crucial for these applications (Hasanain A. Abdullmajed et al., 2021).
- Biological and Pharmaceutical Research : While direct studies on ethyl 3-{[3-(benzoylamino)benzoyl]amino}benzoate's biological activities are not mentioned, related compounds are often explored for their potential pharmaceutical applications, including enzyme inhibition and interaction with biological molecules like proteins. This research direction underscores the importance of synthetic organic compounds in developing new therapeutic agents (O. Chaves et al., 2018).
properties
IUPAC Name |
ethyl 3-[(3-benzamidobenzoyl)amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-2-29-23(28)18-11-7-13-20(15-18)25-22(27)17-10-6-12-19(14-17)24-21(26)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJXPYSKJDVQUQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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